2-(2-methoxybenzamido)-N-(2-methoxyethyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(2-methoxybenzoyl)amino]-N-(2-methoxyethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C20H24N2O4S/c1-25-12-11-21-19(24)17-14-8-4-6-10-16(14)27-20(17)22-18(23)13-7-3-5-9-15(13)26-2/h3,5,7,9H,4,6,8,10-12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: WGOGQFWMKKKAPZ-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

The compound “2-(2-methoxybenzamido)-N-(2-methoxyethyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide” is a derivative of benzothiophene. Benzothiophene derivatives have been synthesized using coupling reactions and electrophilic cyclization reactions. They have been used in the discovery and development of new drug candidates due to their biological and pharmacological properties.

Synthesis Analysis

The synthesis of benzothiophene derivatives involves regioselective coupling reactions and electrophilic cyclization reactions. A method for the synthesis of benzothiophene starting from thiophenes and 2,5-dimethoxy-THF using a Lewis Acid catalyst has been reported. Another method involves the catalytic protodeboronation of alkyl boronic esters utilizing a radical approach.

Chemical Reactions Analysis

Benzothiophene derivatives can undergo various chemical reactions. For instance, they can be synthesized via intramolecular cyclization reaction of o-alkinylthioanisoles. They can also undergo protodeboronation, a reaction that involves the removal of a boron group from an organic molecule.

Scientific Research Applications

Antimicrobial Properties

Benzothiophene derivatives have been tested against indicator microorganisms such as C. albicans ATCC 10231, B. subtilis ATCC 6633, E. coli ATCC 25922 and S. . Some of these derivatives have shown high antibacterial activity against S. .

Antifungal Properties

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Antioxidant Capacities

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Optoelectronic Devices

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Mechanism of Action

Target of Action

The primary target of the compound 2-(2-methoxybenzamido)-N-(2-methoxyethyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is the STING protein . STING is a crucial immune-related protein located in the endoplasmic reticulum .

Mode of Action

Upon activation by its agonists, including 2-(2-methoxybenzamido)-N-(2-methoxyethyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide, STING triggers the IRF and NF-κB pathways . The compound forms two typical hydrogen bonds, π-π stacking interactions, and π-cation interactions with the CDN binding domain of the STING protein .

Pharmacokinetics

The compound’s interaction with the sting protein suggests it has sufficient bioavailability to reach its target within the cell .

Action Environment

The environment in which 2-(2-methoxybenzamido)-N-(2-methoxyethyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide operates is primarily the internal cellular environment, specifically the endoplasmic reticulum where the STING protein is located . The compound’s action, efficacy, and stability could be influenced by various factors within this environment, including pH, temperature, and the presence of other biomolecules.